2-tert-Butylanthraquinone 2-tert-Butylanthraquinone
Brand Name: Vulcanchem
CAS No.: 84-47-9
VCID: VC20749198
InChI: InChI=1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3
SMILES: CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
Molecular Formula: C18H16O2
Molecular Weight: 264.3 g/mol

2-tert-Butylanthraquinone

CAS No.: 84-47-9

Cat. No.: VC20749198

Molecular Formula: C18H16O2

Molecular Weight: 264.3 g/mol

* For research use only. Not for human or veterinary use.

2-tert-Butylanthraquinone - 84-47-9

Specification

CAS No. 84-47-9
Molecular Formula C18H16O2
Molecular Weight 264.3 g/mol
IUPAC Name 2-tert-butylanthracene-9,10-dione
Standard InChI InChI=1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3
Standard InChI Key YTPSFXZMJKMUJE-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
Canonical SMILES CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
Melting Point 99.0 °C

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